2-methoxy-N-((tetrahydro-2H-pyran-4-yl)(thiophen-2-yl)methyl)nicotinamide

• IUPAC Name: 2-methoxy-N-[oxan-4-yl(thiophen-2-yl)methyl]pyridine-3-carboxamide
• InChI: InChI=1S/C17H20N2O3S/c1-21-17-13(4-2-8-18-17)16(20)19-15(14-5-3-11-23-14)12-6-9-22-10-7-12/h2-5,8,11-12,15H,6-7,9-10H2,1H3,(H,19,20)
• InChI Key: JGKHYJGAUYNGNS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC=N1)C(=O)NC(C2CCOCC2)C3=CC=CS3
• Molecular Formula: C17H20N2O3S
• Molecular Weight: 332.4 g/mol

Description

2-methoxy-N-((tetrahydro-2H-pyran-4-yl)(thiophen-2-yl)methyl)nicotinamide is a chemical compound that has been synthesized for scientific research purposes. It is a relatively new compound and has not been extensively studied yet. However, the potential applications of this compound in scientific research are promising.

Scientific Research Applications

Utilization in Biochemical Processes

Nicotinamide derivatives, including structures similar to 2-methoxy-N-((tetrahydro-2H-pyran-4-yl)(thiophen-2-yl)methyl)nicotinamide, have been studied for their biochemical roles and applications. For example, the metabolism of various nicotinamide derivatives by mammals, insects, and bacteria has been explored, highlighting their significance in processes such as the prevention of pellagra and their formation in the mammalian body post-administration of nicotinic acid or nicotinamide (Ellinger, Fraenkel, & Abdel Kader, 1947) (Ellinger, Fraenkel, & Abdel Kader, 1947).

Chemical Synthesis and Applications

Significant attention has been given to the synthesis of compounds based on the tetrahydro-2H-pyran-4-yl structure for various applications. Agekyan and Mkryan (2015) described the synthesis of p-aminobenzoic acid diamides utilizing 4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-carboxyl chloride, indicating the potential of these structures in synthesizing bioactive compounds (Agekyan & Mkryan, 2015).

Structural and Functional Analysis

The structural analysis and synthesis of related compounds provide insights into their potential applications in medicinal chemistry and drug development. For instance, the synthesis and evaluation of derivatives for antimicrobial and anticoccidial activities demonstrate the therapeutic potential of these compounds (Georgiadis, 1976) (Georgiadis, 1976). Additionally, structural studies, such as those by Kumara et al. (2017), offer valuable information on the crystal packing and molecular interactions of these compounds, which is crucial for understanding their biochemical properties and potential drug interactions (Kumara et al., 2017).

Therapeutic Potential

Research into the therapeutic applications of nicotinamide derivatives has shown promising results. Brzozowski et al. (2008) investigated the gastroprotective effects of 1-methylnicotinamide against acute gastric lesions, highlighting the potential of nicotinamide derivatives in treating gastrointestinal disorders (Brzozowski et al., 2008).

Molecular Recognition and Enzyme Inhibition

Understanding the molecular recognition and inhibition mechanisms of enzymes by nicotinamide derivatives can lead to significant advances in drug development. Peng et al. (2011) elucidated the structural basis of substrate recognition in human nicotinamide N-methyltransferase, which plays a crucial role in metabolic pathways and is expressed at high levels in several cancers (Peng et al., 2011).